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Compound of Interest

Compound Name: Remacemide Hydrochloride

Cat. No.: B055360 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

Remacemide Hydrochloride, ensuring compliance with regulatory standards and fostering a

culture of safety.

Understanding the Waste Classification
Remacemide Hydrochloride is recognized as a hazardous chemical by the Occupational

Safety and Health Administration (OSHA) under the Hazard Communication Standard.[1] It is

harmful if swallowed and can cause serious eye damage. Furthermore, it is known to be very

toxic to aquatic life.[2][3] However, it is not explicitly listed as a P- or U-series hazardous waste

under the Resource Conservation and Recovery Act (RCRA). In the absence of a definitive

RCRA classification, and to ensure the highest safety standards, Remacemide Hydrochloride
should be managed as a non-RCRA hazardous pharmaceutical waste. The recommended

disposal method for this category of waste is incineration.[4][5]

Summary of Key Data
For quick reference, the following table summarizes crucial information regarding Remacemide
Hydrochloride.
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Identifier Value Reference

CAS Number 111686-79-4 [1][2][5]

Molecular Formula C₁₇H₂₀N₂O · HCl [2][6]

Hazard Statements

H302 (Harmful if swallowed),

H318 (Causes serious eye

damage), H400 (Very toxic to

aquatic life)

[2][3]

Primary Disposal Route Incineration [4][5]

Transport Information
Not classified as hazardous for

transport
[5]

Detailed Disposal Protocol
This protocol outlines the necessary steps for the safe and compliant disposal of Remacemide
Hydrochloride from a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling Remacemide Hydrochloride for disposal, ensure you are wearing the

appropriate PPE to minimize exposure risks.

Hand Protection: Wear chemical-resistant gloves. Dispose of contaminated gloves after use

in accordance with applicable laws and good laboratory practices.[5]

Eye/Face Protection: Use safety glasses with side shields or goggles that are approved

under government standards such as NIOSH (US) or EN 166 (EU).[5]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[6]

Respiratory Protection: If there is a risk of dust formation or aerosolization, use a

NIOSH/MSHA-approved respirator.[6]

Step 2: Segregation of Waste
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Proper segregation is crucial to prevent accidental mixing with incompatible substances and to

ensure correct disposal.

Isolate all waste containing Remacemide Hydrochloride, including unused product,

contaminated labware (e.g., vials, spatulas, weigh boats), and contaminated PPE.

Do not mix this waste with solvents, reactive chemicals, or biohazardous waste.

Use a designated waste container specifically for non-RCRA pharmaceutical waste. These

are often white with blue lids or clearly labeled for incineration.[5]

Step 3: Waste Containment and Labeling

Place solid Remacemide Hydrochloride waste and contaminated materials into a secure,

leak-proof container.[7][8]

For small amounts of solutions, absorb the liquid with an inert material before placing it in the

solid waste container.

Ensure the container is tightly closed.[5]

Clearly label the container as "Non-RCRA Pharmaceutical Waste for Incineration" and

identify the primary constituent as "Remacemide Hydrochloride." Include the date of

accumulation.

Step 4: Storage of Waste

Store the sealed and labeled waste container in a designated, secure area away from

general laboratory traffic.

The storage area should be well-ventilated and separate from incompatible materials,

particularly strong oxidizing or reducing agents and strong acids or alkalis.[5]

Step 5: Final Disposal

Arrange for the collection and disposal of the waste through a licensed and certified

hazardous waste disposal contractor.
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Provide the contractor with the Safety Data Sheet (SDS) for Remacemide Hydrochloride.

Maintain a detailed record of all disposed chemical waste, including the name of the

chemical, quantity, and date of disposal, in accordance with your institution's policies and

local regulations.

Accidental Spill Clean-up

In the event of a spill:

Evacuate the immediate area and ensure adequate ventilation.

Wearing appropriate PPE, prevent further spillage.

For solid spills, carefully sweep or scoop the material to avoid creating dust.[5][8]

Place the spilled material and all contaminated cleaning materials into a designated

hazardous waste container.[1][5]

Clean the spill area thoroughly with soap and water.[6]

Do not allow the product to enter drains.[5][8]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Remacemide Hydrochloride.
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Caption: Disposal workflow for Remacemide Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b055360?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sds/aghs/en/sc-361307.pdf
https://www.targetmol.com/attachment/sds/3CC390F3-9FDC-4A07-B2A3-44FBD251E2BA/T23231
https://www.pwaste.com/HW-Drugs
https://dnr.wisconsin.gov/topic/HealthWaste/BusinessPharm.html
https://dnr.wisconsin.gov/topic/HealthWaste/BusinessPharm.html
https://usbioclean.com/what-is-non-hazardous-pharmaceutical-waste-and-what-should-you-do-with-it/
https://documents.tocris.com/pdfs/tocris_msds/1622_sds.pdf?1671941404
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://biocrick.com/download/document/BCC7129/MSDS.pdf
https://www.benchchem.com/product/b055360#remacemide-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b055360#remacemide-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b055360#remacemide-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b055360#remacemide-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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